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Compound of Interest

Compound Name: Benzamide-15N

Cat. No.: B123844

For researchers, scientists, and professionals in drug development, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential, immediate
safety and logistical information for the proper disposal of Benzamide-15N, a crucial
isotopically labeled compound in various research applications. Adherence to these procedures
is critical for maintaining a safe laboratory environment and complying with regulatory
standards.

Key Safety and Handling Information

Benzamide-15N is harmful if swallowed and is suspected of causing genetic defects[1].
Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved standards[2][3].

o Skin Protection: Handle with gloves. Ensure gloves are inspected before use and disposed
of properly after[2]. A complete suit protecting against chemicals is also recommended][?2].

» Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN
143) particle respirator[2].

First Aid Measures:
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e General Advice: In case of exposure, consult a physician and show them the safety data
sheet[2].

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration[2].
» Skin Contact: Wash off with soap and plenty of water[2].
o Eye Contact: Flush eyes with water as a precaution[2].

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious
person[2].

Physicochemical and Hazard Data

A summary of the quantitative data for Benzamide-15N is presented below for easy reference.

Property Value Source

Solid, White to off-white

Physical State sowder [2][4]
Melting Point 125-128 °C [11[2]
Flash Point 87 °C [2]
Molecular Weight ~122.13 g/mol [1]

H302 (Harmful if swallowed),
Hazard Statements H341 (Suspected of causing [1]

genetic defects)

Signal Word Warning [1]

Storage Class Code 11 - Combustible Solids [1]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of Benzamide-15N is incineration. This
procedure should be carried out by licensed professionals at an approved waste disposal plant.
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Experimental Protocol: Incineration

o Material Preparation: The material should be mixed with a combustible solvent to ensure
complete combustion.

¢ Incineration: Burn the mixture in a chemical incinerator equipped with an afterburner and a
scrubber to neutralize harmful gases produced during combustion[2].

o Container Disposal: Empty containers should be treated as unused product and disposed of
in the same manner[2].

e Regulatory Compliance: All disposal activities must be in accordance with national and local
regulations. Do not mix with other waste materials.

Accidental Release Measures:
In the event of a spill, the following steps should be taken:

o Ensure Personal Safety: Use personal protective equipment and ensure adequate
ventilation. Avoid breathing dust and vapors[2].

o Containment: Prevent the product from entering drains[2].

o Clean-up: Pick up and arrange for disposal without creating dust. Sweep up and shovel the
material into suitable, closed containers for disposal[2].

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Benzamide-
15N.
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Caption: Workflow for the safe disposal of Benzamide-15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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